3-(2H-1,3-benzodioxol-5-yl)-7-bromo-1H-indazole

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-7-bromo-2H-indazole
• InChI: InChI=1S/C14H9BrN2O2/c15-10-3-1-2-9-13(16-17-14(9)10)8-4-5-11-12(6-8)19-7-18-11/h1-6H,7H2,(H,16,17)
• InChI Key: JACQEIHDENRFNQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=C4C=CC=C(C4=NN3)Br
• Molecular Formula: C14H9BrN2O2
• Molecular Weight: 317.14 g/mol

Description

The compound “3-(2H-1,3-benzodioxol-5-yl)-7-bromo-1H-indazole” is a complex organic molecule that contains an indazole ring, a benzodioxol ring, and a bromine atom. Indazoles are a type of azole, which is a five-membered ring containing at least one nitrogen atom. Benzodioxol is a type of dioxole, which is a five-membered ring containing two oxygen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indazole and benzodioxol rings, as well as the bromine atom. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the indazole and benzodioxol rings, as well as the bromine atom. The bromine atom, in particular, might make the compound susceptible to reactions such as nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom might increase the compound’s density and boiling point compared to similar compounds without a bromine atom.

Scientific Research Applications

Therapeutic Applications

Indazole derivatives, including structures similar to 3-(2H-1,3-benzodioxol-5-yl)-7-bromo-1H-indazole, have been extensively studied due to their diverse biological activities, making them of great interest in the development of novel therapeutic agents. Research highlights the pharmacological significance of the indazole scaffold, forming the basis of numerous compounds with potential therapeutic value. These derivatives have demonstrated promising anticancer and anti-inflammatory activities, and have applications in treating disorders involving protein kinases, aside from cancer, and neurodegeneration. This positions the indazole scaffold and its derivatives as crucial in the development of new molecules with therapeutic properties (Denya, Malan, & Joubert, 2018).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include exploring its potential uses in fields such as medicinal chemistry, given the known biological activity of many indazole derivatives. Further studies could also investigate its synthesis and reactivity.